Cas no 137646-20-9 (1H-Pyrazole-5-carboxylic acid,3-butyl-1-methyl-4-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

• Product Name: 1H-Pyrazole-5-carboxylic acid,3-butyl-1-methyl-4-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• CAS No: 137646-20-9
• MF: C₂₃H₂₄N₆O₂
• MW: 416.475664138794
• CID: 1245607
• Update Time: 2024-08-04

1H-Pyrazole-5-carboxylic acid,3-butyl-1-methyl-4-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid,3-butyl-1-methyl-4-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• 1H-Pyrazole-5-carboxylic acid, 3-butyl-1-methyl-4-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-

• Inchi： 1S/C23H24N6O2/c1-3-4-9-20-19(21(23(30)31)29(2)26-20)14-15-10-12-16(13-11-15)17-7-5-6-8-18(17)22-24-27-28-25-22/h5-8,10-13H,3-4,9,14H2,1-2H3,(H,30,31)(H,24,25,27,28)
• InChI Key： ZYCHVMPVOUUOGE-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(CC2=CC=C(C3=CC=CC=C3C3=NNN=N3)C=C2)C(CCCC)=N1

Computed Properties

• Exact Mass: 416.19632

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 670.8±65.0 °C(Predicted)
• PSA: 109.58
• pka: 0.49±0.25(Predicted)